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Compound of Interest

Compound Name: 2-Chloro-5-methoxybenzamide
CAS No.: 62798-01-0
Cat. No.: B12342450
Get Quote
. J

Executive Summary

This guide provides a comprehensive safety and technical profile for 2-Chloro-5-
methoxybenzamide (CAS: 62798-01-0). As a Senior Application Scientist, | have structured
this document to move beyond static data sheets, offering a dynamic, risk-based approach to
handling this compound in drug discovery workflows. This molecule serves as a critical scaffold
in the synthesis of GLil inhibitors (oncology) and P2X7 receptor antagonists (CNS disorders).

Chemical Identity & Physicochemical Profiling

Before handling, verification of the chemical identity is the first step in any self-validating safety
protocol.
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Parameter Technical Specification
Chemical Name 2-Chloro-5-methoxybenzamide
CAS Number 62798-01-0

Molecular Formula CsHsCINO:2

Molecular Weight 185.61 g/mol

SMILES COC1=CC(=C(C=C1)CI)C(=O)N
Appearance White to off-white crystalline solid

Soluble in DMSO, DMF, Methanol; Low solubility

Solubility i Wat
in Water

] ] 173-176 °C (Typical range for this class; verify
Melting Point
per lot)

Expert Insight: The Structural Logic

The presence of the 2-chloro and 5-methoxy substituents on the benzamide core creates a
specific electronic environment. The ortho-chloro group provides steric bulk that can influence
amide bond rotation, while the meta-methoxy group (relative to the amide) acts as an electron-
donating group (EDG).

o Safety Implication: The amide bond is relatively stable, but under strong acidic or basic
conditions, it can hydrolyze to 2-chloro-5-methoxybenzoic acid. Always assess the integrity
of older batches using LC-MS to rule out hydrolysis products, which may alter the pH and
safety profile.

Hazard Classification (GHS)

Note: As a research chemical, comprehensive toxicological data (e.g., LD50) may be
incomplete. The following classification is derived from Structure-Activity Relationships (SAR)
of analogous benzamides and vendor safety data.

GHS Label Elements

 Signal Word:WARNING
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e Pictogram:GHSO07 (Exclamation Mark)

Hazard Statements (H-Codes)

Code

Classification

Description

Mechanistic Insight

H302

Acute Tox. 4 (Oral)

Harmful if swallowed.

Benzamides can
exhibit CNS
depressant effects or
metabolic toxicity

upon ingestion.

H315

Skin Irrit. 2

Causes skin irritation.

[1]

Lipophilic nature
allows dermal
penetration; amide
functionality can
interact with epidermal

proteins.

H319

Eye Irrit. 2A

Causes serious eye

irritation.

Crystalline solids
cause mechanical
abrasion + chemical
irritation to mucosal

membranes.

H335

STOT SE 3

May cause respiratory

irritation.

Dust inhalation targets
the upper respiratory

tract.

Precautionary Statements (P-Codes)

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

o P280: Wear protective gloves/protective clothing/eye protection/face protection.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes.[1] Remove

contact lenses if present and easy to do.[1] Continue rinsing.[1]

Risk Management & Handling Protocols
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Safety in the lab is not just about PPE; it is about process control. The following workflow
integrates safety checks into the experimental procedure.

The "Self-Validating" Safety Loop

A self-validating system ensures that a hazard is detected before exposure occurs.

» Pre-Weighing Check: Inspect the container for pressure buildup or crystal formation on the
threads (signs of degradation).

e Solvent Compatibility: Dissolve in DMSO or DMF inside a fume hood. Avoid heating dry
solids in open air to prevent sublimation or dust generation.

» Quenching Protocol: Treat all reaction mixtures containing this intermediate as potentially
sensitizing until proven otherwise.

Visual Workflow: Safe Handling Lifecycle

Weighing issolve ili ! Reagent Addition o | Synthesis
ass (Fume Hood + Anti-static) (DMSO/DMF) kgl (GLi1/ P2X7 Pathways)
Identity Check
(LC-MS / NMR) o Fail (Degraded)

Click to download full resolution via product page

Figure 1: The Safety Lifecycle ensures material integrity is verified before it enters the
experimental workflow, minimizing risk from degraded or unexpected byproducts.

Emergency Response & First Aid

In the event of exposure, immediate action is required. This protocol prioritizes
decontamination followed by medical surveillance.
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Exposure Route

Immediate Action

Scientific Rationale

Inhalation

Move to fresh air. If breathing

is difficult, give oxygen.

Benzamide dusts can cause
bronchospasm; oxygen

supports alveolar exchange.

Skin Contact

Wash with soap and water for

15 mins. Do not use ethanol.

Ethanol acts as a permeation
enhancer, potentially driving
the lipophilic compound

deeper into the dermis.

Eye Contact

Rinse with water/saline for 15

mins. Lift eyelids.

Mechanical removal of crystals
is critical to prevent corneal

abrasion.

Ingestion

Rinse mouth. Do NOT induce

vomiting.

Prevents aspiration of the
compound into the lungs,
which causes severe

pneumonitis.

Synthesis & Application Context

Understanding why you are using this chemical helps in assessing the risk of the final product.

2-Chloro-5-methoxybenzamide is a "privileged scaffold" in medicinal chemistry.

Key Applications

o GLil Inhibitors: Used to synthesize antagonists for the Hedgehog signaling pathway, relevant
in basal cell carcinoma and medulloblastoma research.

o P2X7 Receptor Antagonists: The benzamide core is modified to create ligands that modulate
purinergic receptors, a target for depression and neuroinflammation.

Visual Workflow: Synthesis Utility
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2-Chloro-5-methoxybenzamide
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Figure 2: The compound serves as a divergent intermediate. Researchers should note that
downstream derivatives may possess higher biological potency than the parent scaffold.

Environmental Fate & Disposal

» Halogen Content: The chlorine atom classifies this as Halogenated Organic Waste.

» Water Hazard: Do not allow to enter drains. Halogenated aromatics are often persistent in
the environment and can be toxic to aquatic life.

e Disposal Method: Dissolve in a combustible solvent and burn in a chemical incinerator
equipped with an afterburner and scrubber (to neutralize HCI gas generated during
combustion).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 2-Chloro-5-methoxypyrimidine | 22536-65-8 | Tokyo Chemical Industry Co., Ltd.(APAC)
[tcichemicals.com]

2. 2807456-36-4|2-Chloro-N,N-diethyl-5-methoxybenzamide|BLD Pharm [bldpharm.com]

3. CAS:1243353-80-12-Chloro-4-cyclopropoxybenzamide-£t.1§[& %4 [bidepharm.com]

To cite this document: BenchChem. [Technical Guide: Safety Profile & Hazard Assessment
for 2-Chloro-5-methoxybenzamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b12342450/docs#technical-guide-safety-profile-
hazard-assessment-for-2-chloro-5-methoxybenzamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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